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Compound of Interest

Compound Name: Acid Blue 113

Cat. No.: B1203103 Get Quote

A comprehensive review of the performance characteristics, dyeing mechanisms, and

experimental protocols of Acid Blue 113 and reactive dyes when applied to cotton fibers.

This guide provides a detailed comparison of the efficacy of Acid Blue 113 and conventional

reactive dyes in the coloration of cotton. While reactive dyes are the industry standard for

cotton due to their ability to form strong covalent bonds with cellulosic fibers, this comparison

explores the viability of Acid Blue 113, an acid dye, which necessitates a chemical

modification of the cotton substrate for effective dyeing. This analysis is intended for

researchers and professionals in the fields of textile chemistry and material science, offering

quantitative data, detailed experimental methodologies, and visual representations of the

dyeing processes.

Performance at a Glance: A Quantitative
Comparison
The performance of any dye is critically assessed by its ability to retain color under various

conditions (color fastness) and the efficiency with which it binds to the fiber. The following

tables summarize the typical performance data for a representative reactive dye, C.I. Reactive

Blue 19, on conventional cotton and provides available data for C.I. Acid Blue 113 on

cationized cotton. It is important to note that direct dyeing of cotton with acid dyes is not

feasible due to the lack of affinity between the dye and fiber; therefore, a pretreatment to

cationize the cotton is mandatory.
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Performance Indicator
C.I. Reactive Blue 19 on

Cotton

C.I. Acid Blue 113 on

Cationized Cotton

Dyeing Mechanism
Covalent bond formation with

hydroxyl groups of cellulose

Ionic bond formation with

introduced cationic sites on

cellulose

Dye Uptake (%) 65-94%

Data not readily available, but

generally considered lower

than reactive dyes

Fixation Efficiency (%) 79-94%[1] Data not readily available

Table 1: Dyeing Efficiency Comparison

Fastness Property Test Method
C.I. Reactive Blue

19 on Cotton

C.I. Acid Blue 113 on

Cationized Cotton

Wash Fastness (Color

Change)
ISO 105-C06 5 (Excellent)[2][3]

3-4 (Fair to Good)

(General rating for

acid dyes on

cationized cotton)

Wash Fastness

(Staining)
ISO 105-C06

4-5 (Good to

Excellent)

3 (Fair) (General

rating for acid dyes on

cationized cotton)

Light Fastness ISO 105-B02 6 (Very Good)

5 (Good) (Rating on

wool/polyamide, may

vary on cotton)[4]

Rubbing Fastness

(Dry)
ISO 105-X12

4-5 (Good to

Excellent)[2]

4 (Good) (General

rating for acid dyes on

cationized cotton)

Rubbing Fastness

(Wet)
ISO 105-X12 4 (Good)

2-3 (Poor to Fair)

(General rating for

acid dyes on

cationized cotton)
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Table 2: Color Fastness Performance

The Science Behind the Color: Dyeing Mechanisms
The fundamental difference in performance between reactive dyes and Acid Blue 113 on

cotton lies in their distinct dyeing mechanisms.

Reactive Dyes: These dyes, as their name suggests, contain a reactive group that forms a

strong, permanent covalent bond with the hydroxyl (-OH) groups of the cellulose fibers in cotton

under alkaline conditions. This chemical bond is highly stable, resulting in excellent wash

fastness properties.

Acid Blue 113: Acid dyes are anionic and are typically used for protein fibers like wool and

polyamide, which have cationic amino groups in an acidic dyebath. Cotton, being cellulosic,

lacks these cationic sites and thus has no affinity for acid dyes. To enable dyeing with Acid
Blue 113, the cotton must first undergo a process called "cationization." This chemical

modification introduces positive charges onto the cellulose backbone. Subsequently, in an

acidic dyebath, the anionic Acid Blue 113 can form ionic bonds with these newly introduced

cationic sites. However, these ionic bonds are generally weaker than the covalent bonds

formed by reactive dyes, which often translates to lower wash fastness.

Reactive Dyeing of Cotton

Acid Dyeing of Cationized Cotton

Reactive Dye

Covalent BondAlkaline pH

Cotton Fiber (Cellulose)

Dyed Cotton (High Wash Fastness)

Cotton Fiber Cationized CottonPre-treatment

Cationizing Agent

Ionic BondAcidic pH

Acid Blue 113

Dyed Cationized Cotton (Moderate Wash Fastness)
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Click to download full resolution via product page

Figure 1: Dyeing mechanisms of reactive and acid dyes on cotton.

Experimental Protocols
To ensure reproducibility and accurate comparison, standardized experimental procedures are

paramount. The following sections detail the methodologies for cationization of cotton, dyeing

with Acid Blue 113, dyeing with a reactive dye, and the subsequent color fastness testing.

Cationization of Cotton (Pre-treatment for Acid Dyeing)
This process introduces positive charges onto the cotton fiber, making it receptive to anionic

acid dyes.

Materials:

Scoured and bleached 100% cotton fabric

Cationizing agent (e.g., 3-chloro-2-hydroxypropyltrimethylammonium chloride - CHPTAC)

Sodium hydroxide (NaOH)

Distilled water

Procedure:

Prepare a treatment bath with a specific concentration of the cationizing agent and sodium

hydroxide in distilled water.

Immerse the cotton fabric in the bath at a specified liquor-to-goods ratio.

Gradually raise the temperature of the bath to the desired reaction temperature and maintain

for a set duration.

After the reaction, thoroughly rinse the fabric with hot and then cold water to remove any

unreacted chemicals.

Neutralize the fabric with a dilute acetic acid solution.
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Rinse again with cold water and air dry.

Dyeing of Cationized Cotton with C.I. Acid Blue 113
Materials:

Cationized cotton fabric

C.I. Acid Blue 113

Acetic acid (to adjust pH)

Glauber's salt (sodium sulfate) (optional, as a leveling agent)

Distilled water

Procedure:

Prepare a dyebath with the required amount of C.I. Acid Blue 113, Glauber's salt, and

distilled water.

Adjust the pH of the dyebath to the acidic range (typically pH 4-5) using acetic acid.

Introduce the cationized cotton fabric into the dyebath at room temperature.

Gradually raise the temperature to the dyeing temperature (e.g., 90-100°C) over a period of

30-45 minutes.

Continue dyeing at this temperature for 45-60 minutes.

Cool the dyebath and rinse the fabric thoroughly with cold water until the water runs clear.

Conduct a soaping-off process to remove any unfixed dye. This involves washing the fabric

in a solution containing a non-ionic detergent at an elevated temperature.

Rinse and air dry.

Dyeing of Cotton with C.I. Reactive Blue 19
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Materials:

Scoured and bleached 100% cotton fabric

C.I. Reactive Blue 19

Glauber's salt (sodium sulfate) (as an exhausting agent)

Soda ash (sodium carbonate) (as a fixing agent)

Distilled water

Procedure:

Prepare a dyebath with the required amount of C.I. Reactive Blue 19 and Glauber's salt in

distilled water.

Introduce the cotton fabric into the dyebath at room temperature.

Run the fabric for a period to allow for dye exhaustion.

Gradually raise the temperature to the recommended dyeing temperature for the specific

reactive dye (e.g., 60°C for a vinyl sulfone dye).

After a set time for exhaustion, add the pre-dissolved soda ash to the dyebath to raise the

pH and initiate dye fixation.

Continue dyeing for the recommended fixation time (e.g., 45-60 minutes).

Cool the dyebath and rinse the fabric with cold water.

Perform a thorough soaping-off process at or near the boil to remove all unfixed and

hydrolyzed dye. This is critical for achieving good wash fastness.

Rinse and air dry.
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Acid Blue 113 Dyeing Workflow
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Figure 2: Experimental workflow for dyeing and testing.
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Color Fastness Evaluation
The color fastness of the dyed fabrics should be evaluated according to standardized test

methods to ensure comparable results.

Wash Fastness: Assessed according to ISO 105-C06. This test simulates domestic and

commercial laundering processes. The change in color of the specimen and the staining of

adjacent multifibre fabric are evaluated using grey scales.

Light Fastness: Determined using ISO 105-B02. This method exposes the fabric to a xenon

arc lamp that simulates natural daylight. The degree of fading is assessed by comparing the

change in color to a set of blue wool standards.

Rubbing Fastness (Crocking): Evaluated based on ISO 105-X12. This test determines the

amount of color transferred from the surface of the dyed fabric to a standard white cotton

cloth by rubbing. The test is performed under both dry and wet conditions, and the staining of

the white cloth is assessed using a grey scale.

Conclusion
Reactive dyes remain the superior choice for dyeing cotton, offering a straightforward process

that results in excellent color fastness due to the formation of stable covalent bonds with the

cellulose fiber. Acid Blue 113, while capable of imparting color to cotton, requires a multi-step

process involving the chemical modification of the fiber. The resulting ionic dye-fiber interaction,

while effective, generally yields lower wash fastness compared to reactive dyes.

The choice between these dye classes will ultimately depend on the specific application and

desired performance characteristics. For applications demanding the highest levels of wash

fastness and durability, reactive dyes are the clear recommendation. However, the use of acid

dyes on cationized cotton may present opportunities in specialized applications where unique

shades or other specific properties are desired, and a compromise in wash fastness is

acceptable. Further research into optimizing the cationization process and after-treatments for

acid-dyed cotton could potentially improve its performance profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1203103?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/229968603_Dyeing_cotton_with_reactive_dyes_under_neutral_conditions
https://www.atlantis-press.com/article/25850203.pdf
https://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S1665-64232018000300160
http://www.worlddyevariety.com/acid-dyes/acid-blue-113.html
https://www.benchchem.com/product/b1203103#performance-of-acid-blue-113-compared-to-reactive-dyes-in-cotton-dyeing
https://www.benchchem.com/product/b1203103#performance-of-acid-blue-113-compared-to-reactive-dyes-in-cotton-dyeing
https://www.benchchem.com/product/b1203103#performance-of-acid-blue-113-compared-to-reactive-dyes-in-cotton-dyeing
https://www.benchchem.com/product/b1203103#performance-of-acid-blue-113-compared-to-reactive-dyes-in-cotton-dyeing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1203103?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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